Cas no 105708-69-8 (Benzo[a]pyrene-6-ethanol(9CI))

• Product Name: Benzo[a]pyrene-6-ethanol(9CI)
• CAS No: 105708-69-8
• MF: C₂₂H₁₆O
• MW: 296.361845970154
• CID: 199064
• PubChem ID: 149701
• Update Time: 2025-04-19

Benzo[a]pyrene-6-ethanol(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene-6-ethanol(9CI)
• 2-benzo[b]pyren-6-ylethanol
• 2-(Benzo[pqr]tetraphen-6-yl)ethanol
• Benzo(a)pyrene-6-ethanol
• 105708-69-8
• DTXSID40147261

• Inchi： 1S/C22H16O/c23-13-12-18-16-6-1-2-7-17(16)19-10-8-14-4-3-5-15-9-11-20(18)22(19)21(14)15/h1-11,23H,12-13H2
• InChI Key： UBBKCKHBOHFLQS-UHFFFAOYSA-N
• SMILES： OCCC1C2C=CC=CC=2C2C=CC3=CC=CC4C=CC=1C=2C=43

Computed Properties

• Exact Mass: 296.12018
• Monoisotopic Mass: 296.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.308
• Boiling Point: 542.4°Cat760mmHg
• Flash Point: 229.3°C
• Refractive Index: 1.852
• PSA: 20.23
• LogP: 5.27200